Cas no 2229615-32-9 (tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate)
tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate
- tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate
- 2229615-32-9
- EN300-1885651
-
- Inchi: 1S/C17H33N3O3/c1-16(2,3)23-15(22)20-12-10-19(11-13-20)9-8-17(18)6-4-14(21)5-7-17/h14,21H,4-13,18H2,1-3H3
- InChI Key: QLSZMLKYJKNNSJ-UHFFFAOYSA-N
- SMILES: OC1CCC(CCN2CCN(C(=O)OC(C)(C)C)CC2)(CC1)N
Computed Properties
- Exact Mass: 327.25219192g/mol
- Monoisotopic Mass: 327.25219192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 79Ų
tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885651-0.05g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 0.05g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1885651-0.1g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 0.1g |
$1307.0 | 2023-09-18 | ||
| Enamine | EN300-1885651-0.25g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 0.25g |
$1366.0 | 2023-09-18 | ||
| Enamine | EN300-1885651-0.5g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 0.5g |
$1426.0 | 2023-09-18 | ||
| Enamine | EN300-1885651-1.0g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1885651-2.5g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 2.5g |
$2912.0 | 2023-09-18 | ||
| Enamine | EN300-1885651-5.0g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1885651-10.0g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1885651-1g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 1g |
$1485.0 | 2023-09-18 | ||
| Enamine | EN300-1885651-5g |
tert-butyl 4-[2-(1-amino-4-hydroxycyclohexyl)ethyl]piperazine-1-carboxylate |
2229615-32-9 | 5g |
$4309.0 | 2023-09-18 |
tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate
Professional Introduction to Tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate (CAS No. 2229615-32-9)
Tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate, a compound with the CAS number 2229615-32-9, represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique combination of functional groups in its molecular framework makes it a promising candidate for further exploration in various scientific domains.
The molecular structure of tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate encompasses several key features that contribute to its reactivity and biological significance. The presence of a tert-butyl group enhances the stability of the molecule, while the piperazine ring introduces basic properties that can be exploited in pharmacological applications. Additionally, the 1-amino-4-hydroxycyclohexyl side chain adds complexity, enabling diverse interactions with biological targets.
Recent studies have highlighted the compound's potential in modulating neurological pathways. The piperazine moiety is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors. This interaction has been explored in the development of novel treatments for conditions such as depression and anxiety disorders. The hydroxycyclohexyl group further contributes to the compound's ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) therapies.
In the realm of medicinal chemistry, tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate has been investigated for its potential as a scaffold for drug design. Its structural features allow for modifications that can enhance binding affinity and selectivity towards specific biological targets. This flexibility has led to its incorporation in various research projects aimed at developing next-generation therapeutics.
The compound's utility extends beyond CNS applications. Research indicates that it may also play a role in modulating inflammatory responses and immune system functions. The amino group and hydroxyl group within its structure provide sites for interaction with enzymes and receptors involved in these processes. This dual functionality makes it an intriguing candidate for treating inflammatory diseases and immunological disorders.
Advances in synthetic chemistry have enabled more efficient production methods for tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate, facilitating broader research applications. These improvements have reduced costs and increased availability, allowing researchers to conduct more extensive studies on its pharmacological properties. The compound's synthesis involves multi-step reactions that highlight the expertise required in organic chemistry and pharmaceutical manufacturing.
The safety profile of tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated its tolerability and low toxicity at tested doses. However, further research is necessary to fully understand its long-term effects and potential side reactions. These studies are essential for ensuring its safe application in clinical settings.
The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate. These methodologies allow researchers to predict biological activity and optimize molecular structures with greater precision. By leveraging these tools, scientists can rapidly identify promising candidates for further development, reducing the time required to bring new therapies to market.
The future prospects of tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate are vast, with ongoing research exploring new therapeutic applications and synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. As our understanding of biological mechanisms continues to evolve, so too will the potential uses of this versatile compound.
In conclusion, tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate (CAS No. 2229615-32-9) stands as a testament to the progress being made in chemical and biomedical research. Its unique structural features and demonstrated potential make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new applications, this compound is poised to play a significant role in shaping the future of medicine.
2229615-32-9 (tert-butyl 4-2-(1-amino-4-hydroxycyclohexyl)ethylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)